Antcin B
Overview
Description
Antcin B is a natural product found in Taiwanofungus camphoratus with data available.
Scientific Research Applications
1. Antcin B as a Potential Agent Against SARS-CoV-2
Antcin B, along with other antcins, has been found to inhibit angiotensin-converting enzyme 2 (ACE2) in epithelial cells. ACE2 is a critical receptor for SARS-CoV-2, the virus causing COVID-19, to enter host cells. This suggests that Antcin B could be a novel agent for preventing SARS-CoV-2 entry and subsequent disease onset (Kumar et al., 2021).
2. Broad Spectrum of Biological Activities
Antcin B, as part of the Antrodia species, exhibits a wide range of biological activities. These include anti-cancer, anti-inflammatory, antioxidant, anti-diabetic, anti-aging, immunomodulatory, hepatoprotective, and hypolipidemic properties. This positions Antcin B as a versatile compound for various therapeutic applications (Kumar et al., 2020).
3. Potential Treatment for Rheumatoid Arthritis
Antcin B has demonstrated the capability to inhibit proinflammatory cytokine production in human rheumatoid synovial fibroblasts. This indicates its potential as a therapeutic agent for rheumatoid arthritis, particularly through the modulation of cytokine expression and inflammation pathways (Achudhan et al., 2021).
4. Inhibitory Effects on Hepatic Carcinoma
Studies have shown that Antcin B and its derivatives can induce apoptosis in hepatic carcinoma cells. This is achieved by modulating pathways like the phosphoinositide 3-kinases/protein kinase B pathway, suggesting a potential role in cancer treatment (Ti et al., 2021).
5. Neuroprotective Effects
Antcin B has demonstrated protective effects against cerebral hemorrhage injury. It modulates inflammation through the Toll-like receptor 4 pathway, indicating its potential for treating neurological damage due to cerebral hemorrhage (Ling et al., 2020).
6. Hepatoprotective Properties
Research indicates that Antcin B can disrupt the interaction of c-Jun-N-terminal kinase with mitochondria, protecting against acute liver injury. This highlights its potential as a hepatoprotective agent (Huo et al., 2017).
properties
Product Name |
Antcin B |
|---|---|
Molecular Formula |
C29H40O5 |
Molecular Weight |
468.6 g/mol |
IUPAC Name |
2-methyl-3-methylidene-6-[(4S)-4,10,13-trimethyl-3,7,11-trioxo-1,2,4,5,6,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]heptanoic acid |
InChI |
InChI=1S/C29H40O5/c1-15(17(3)27(33)34)7-8-16(2)19-9-10-20-25-23(31)13-21-18(4)22(30)11-12-28(21,5)26(25)24(32)14-29(19,20)6/h16-21H,1,7-14H2,2-6H3,(H,33,34)/t16?,17?,18-,19?,20?,21?,28?,29?/m0/s1 |
InChI Key |
DVORYMAGXQGBQK-BQPMOXFZSA-N |
Isomeric SMILES |
C[C@H]1C2CC(=O)C3=C(C2(CCC1=O)C)C(=O)CC4(C3CCC4C(C)CCC(=C)C(C)C(=O)O)C |
SMILES |
CC1C2CC(=O)C3=C(C2(CCC1=O)C)C(=O)CC4(C3CCC4C(C)CCC(=C)C(C)C(=O)O)C |
Canonical SMILES |
CC1C2CC(=O)C3=C(C2(CCC1=O)C)C(=O)CC4(C3CCC4C(C)CCC(=C)C(C)C(=O)O)C |
synonyms |
antcin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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